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Compound of Interest

Compound Name: Disperse violet 93

Cat. No.: B179287

Application Notes and Protocols for Dyeing with
Disperse Violet 93

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical data for the use of Disperse
Violet 93 in dyeing 100% polyester (PET) and polyester-cotton (P/C) blended fabrics. The
information is intended to guide researchers and scientists in achieving consistent and high-
quality dyeing results for various applications.

Overview of Disperse Violet 93

Disperse Violet 93 is a monoazo disperse dye characterized by its blue-purple hue.[1] It is
sparingly soluble in water and is applied to hydrophobic fibers from a fine aqueous dispersion.
[1] This dye is suitable for high-temperature dyeing processes, which are necessary to facilitate
the diffusion of the dye molecules into the compact and crystalline structure of polyester fibers.

[2]

Data Presentation: Performance of Disperse Violet
93

The following tables summarize the key performance indicators for Disperse Violet 93 on
100% polyester. The data has been compiled from technical data sheets and relevant studies.
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Table 1: Colorfastness Properties of Disperse Violet 93 on 100% Polyester

Rating (on a scale of 1-5,

Fastness Property Test Method .
where 5 is excellent)

Light Fastness (Xenon Arc) ISO 105-B02 4-5

Washing Fastness (Change) ISO 105-C06 4-5

Washing Fastness (Staining) ISO 105-C06 4-5

Rubbing Fastness (Dry) ISO 105-X12 4-5

Rubbing Fastness (Wet) ISO 105-X12 4-5

Sublimation Fastness ISO 105-P01 (180°C, 30s) 4

Table 2: Typical Colorimetric Data (CIELAB values) for Polyester Dyed with Disperse Dyes

Parameter Description Typical Value Range

Lightness (0=black,
L ) Dependent on shade depth
100=white)

Red/Green Axis (+a* isred, -a*  Dependent on specific dye and

is green) shade
0 Yellow/Blue Axis (+b is yellow, Dependent on specific dye and
-b* is blue) shade
Increases with dye
KIS Color Strength

concentration

Note: Specific Lab values for Disperse Violet 93 will vary depending on the dyeing parameters
such as dye concentration, temperature, and pH.*

Experimental Protocols

Detailed methodologies for dyeing 100% polyester and polyester-cotton blends with Disperse
Violet 93 are provided below.
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Protocol for Exhaust Dyeing of 100% Polyester Fabric

This protocol describes a standard high-temperature exhaust dyeing method.

Materials and Equipment:

100% Polyester fabric

o Disperse Violet 93

» Dispersing agent

e Acetic acid (to adjust pH)

e Sodium hydrosulfite (reducing agent for clearing)

e Sodium hydroxide

o High-temperature, high-pressure (HTHP) dyeing apparatus
e Launder-Ometer or similar for wash fastness testing

e Crockmeter for rubbing fastness testing

Spectrophotometer for color measurement
Procedure:

o Fabric Preparation: Scour the polyester fabric to remove any impurities, oils, or finishes that
may interfere with dyeing. A typical scouring recipe is 1-2 g/L of a non-ionic detergent at 60-
70°C for 20-30 minutes. Rinse thoroughly.

e Dye Bath Preparation:
o Prepare a dye bath with a liquor-to-goods ratio (L:R) of 10:1 to 20:1.
o Add a dispersing agent (e.g., 0.5-1.0 g/L) to the water.

o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[3]
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o Add the required amount of Disperse Violet 93 (e.g., 1.0% on weight of fabric, o.w.f.) to
the dye bath. Ensure the dye is well-dispersed.

e Dyeing Cycle:

o

Introduce the polyester fabric into the dye bath at approximately 60°C.

[e]

Raise the temperature to 130°C at a rate of 1-2°C per minute.[4]

o

Hold the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation.[4]

[¢]

Cool the dye bath down to 70-80°C.
e Reduction Clearing:
o Drain the dye bath.

o Prepare a clearing bath containing 2 g/L sodium hydrosulfite, 2 g/L sodium hydroxide, and
1 g/L non-ionic detergent.

o Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes to remove unfixed surface
dye.[5]

e Post-Treatment:
o Rinse the fabric thoroughly with hot and then cold water.
o Neutralize with a weak solution of acetic acid if necessary.

o Dry the fabric.

Protocol for One-Bath Dyeing of Polyester-Cotton
(65/35) Blends

This protocol outlines a one-bath, two-step dyeing process using Disperse Violet 93 for the
polyester component and a reactive dye for the cotton component.

Materials and Equipment:
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o Polyester-cotton (65/35) blend fabric

o Disperse Violet 93

o A suitable reactive dye (stable at high temperatures)
» Dispersing agent

» Acetic acid

e Soda ash (sodium carbonate)

e Glauber's salt (sodium sulfate)

e Sequestering agent

e HTHP dyeing apparatus

» Standard textile testing equipment

Procedure:

» Fabric Preparation: Desize and scour the P/C blend fabric to ensure it is free from impurities.

e Dye Bath Preparation (Polyester Stage):

o

Set the dye bath at 60°C with an L:R of 10:1.

[¢]

Add a sequestering agent and a dispersing agent.

o

Adjust the pH to 4.5-5.5 with acetic acid.

[e]

Add the pre-dispersed Disperse Violet 93.
e Dyeing Cycle (Polyester Stage):
o Introduce the fabric and run for 10 minutes.

o Raise the temperature to 130°C at 1.5°C/minute.
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o Hold at 130°C for 45-60 minutes.

o Cool the bath to 80°C.

e Dyeing Cycle (Cotton Stage):

o

Add the pre-dissolved reactive dye to the same bath.

[¢]

Add Glauber's salt (e.g., 40-60 g/L) and run for 20 minutes.

[¢]

Add soda ash (e.g., 10-20 g/L) to fix the reactive dye.

[e]

Maintain the temperature at 80°C for 45-60 minutes.

e Post-Treatment:

[¢]

Drain the dye bath.
o Rinse the fabric thoroughly.

o Perform a soaping wash at 95°C for 10-15 minutes with a non-ionic detergent to remove
unfixed dyes.

o Rinse with hot and cold water.
o Dry the fabric.

Mandatory Visualizations

The following diagrams illustrate the experimental workflows and the logical relationships in the
dyeing processes.
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Caption: Workflow for Exhaust Dyeing of 100% Polyester.
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Caption: Factors Influencing the Polyester Dyeing Process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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polyester-cotton blends"]. BenchChem, [2025]. [Online PDF]. Available at:
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polyester-and-polyester-cotton-blends]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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